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Compound of Interest

Compound Name: Red 15

Cat. No.: B1170414

Authoritative guidance for researchers, scientists, and drug development professionals on
evaluating the purity of Vat Red 15 from various suppliers. This guide provides detailed
experimental protocols and objective data to inform procurement decisions.

Introduction

Vat Red 15, also known as C.I. 71100, is a synthetic organic pigment with the molecular
formula C27H13N302.[1] It finds applications in various fields, including as a coloring agent in
textiles and inks.[1][2] In research and development, particularly in areas like drug delivery and
material science, the purity of such compounds is paramount. Impurities can significantly alter
the physicochemical properties and biological activity of the final product, leading to unreliable
and irreproducible results.[3]

This guide provides a framework for assessing the purity of Vat Red 15 from different suppliers.
Due to the proprietary nature of supplier-specific purity data, this guide presents a hypothetical
comparison based on typical analytical results. Researchers are encouraged to request
certificates of analysis from suppliers and to perform their own independent verification using
the methodologies outlined herein.

Purity Comparison of Vat Red 15 from Hypothetical
Suppliers
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The following table summarizes hypothetical purity data for Vat Red 15 from three different
suppliers. The purity is determined by High-Performance Liquid Chromatography (HPLC), and
the presence of common organic and inorganic impurities is quantified.

Parameter Supplier A Supplier B Supplier C
Purity (HPLC, % Area) 99.5% 98.2% 99.8%
Major Organic
] 0.25% 1.10% 0.08%
Impurity 1
Major Organic
. 0.15% 0.45% 0.05%
Impurity 2
Total Organic
N 0.40% 1.55% 0.13%
Impurities
Residual Solvents 50 950 20
< m m < m
(GC-HS) pp pp pp
Heavy Metals (ICP-
<10 ppm <10 ppm <5 ppm

MS)

Experimental Protocols for Purity Assessment

Accurate determination of Vat Red 15 purity requires a combination of analytical techniques.
The following are detailed protocols for the key experiments cited in this guide.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

HPLC is a fundamental technique for separating and quantifying the components of a mixture.
[4][5][6] For organic pigments like Vat Red 15, a reversed-phase HPLC method is typically
employed.

Methodology:

e Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector
(DAD).
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e Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 pum particle size).

e Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an
organic solvent (e.g., acetonitrile or methanol). The specific gradient will need to be
optimized to achieve good separation of the main peak from any impurities.

e Flow Rate: 1.0 mL/min.
e Column Temperature: 30 °C.
o Detection Wavelength: The maximum absorbance wavelength (Amax) of Vat Red 15.

o Sample Preparation: Accurately weigh a small amount of the Vat Red 15 sample and
dissolve it in a suitable solvent (e.g., N,N-Dimethylformamide or a mixture of solvents) to a
known concentration. The insolubility of many pigments can be a challenge, so thorough
dissolution is critical.[7] Filter the solution through a 0.45 pm syringe filter before injection.

e Analysis: Inject the prepared sample onto the HPLC system. The purity is determined by
calculating the area percentage of the main Vat Red 15 peak relative to the total area of all
peaks in the chromatogram.

Sample Preparation

HPLC Analysis
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Figure 1. Experimental workflow for HPLC purity analysis of Vat Red 15.

Mass Spectrometry (MS) for Impurity Identification

Mass spectrometry is a powerful tool for identifying unknown components by determining their
mass-to-charge ratio.[7][8][9][10] When coupled with liquid chromatography (LC-MS), it can
provide structural information about the impurities separated by HPLC.
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Methodology:

e Instrumentation: An LC-MS system, typically with an electrospray ionization (ESI) or
atmospheric pressure chemical ionization (APCI) source.

e LC Conditions: Same as the HPLC method described above.
e MS Parameters:

o lonization Mode: Positive and/or negative ion mode, depending on the nature of the
expected impurities.

o Mass Range: A wide range to capture the molecular weights of potential impurities (e.g.,
100-1000 m/z).

o Fragmentation: Tandem MS (MS/MS) can be used to obtain structural fragments of the
impurity ions, aiding in their identification.

e Analysis: The mass spectra of the impurity peaks are analyzed to determine their molecular
weights. This information, along with fragmentation patterns, can be used to propose
structures for the impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Verification

NMR spectroscopy provides detailed information about the chemical structure of a molecule.
[11][12][13][14] It is an excellent technique for confirming the identity of the main component
and for characterizing impurities if they can be isolated.

Methodology:
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

o Sample Preparation: Dissolve a sufficient amount of the Vat Red 15 sample in a suitable
deuterated solvent (e.g., DMSO-ds or CDCIs).

e Experiments:
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o 'H NMR: Provides information about the hydrogen atoms in the molecule.
o 18C NMR: Provides information about the carbon skeleton.

o 2D NMR (e.g., COSY, HSQC, HMBC): Used to establish connectivity between atoms and
aid in the complete structural elucidation.

e Analysis: The NMR spectra of the sample should be compared with reference spectra of
pure Vat Red 15, if available. The presence of unexpected signals can indicate impurities.

Hypothetical Signaling Pathway Involvement

While the primary use of Vat Red 15 is as a pigment, synthetic organic molecules can
sometimes exhibit unexpected biological activity. For the purpose of illustrating a potential
research context, the following diagram depicts a hypothetical signaling pathway where an
impurity in a Vat Red 15 sample could inadvertently interfere.
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Figure 2. Hypothetical signaling pathway showing potential interference by an impurity.

Common Impurities in Organic Pigments
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The manufacturing process of organic pigments can lead to various impurities.[15][16] These
can include:

Starting materials and intermediates: Unreacted raw materials or by-products from
intermediate synthetic steps.

e |somers: Structural isomers of the target pigment molecule that may have different
properties.

e Degradation products: Formed during the synthesis or upon storage.

e Inorganic salts: Resulting from the work-up and purification steps.

Heavy metals: Contaminants from reactors or raw materials.[15]

Conclusion

The purity of Vat Red 15 is a critical factor for its successful application in research and
development. This guide provides a comprehensive overview of the analytical methods
required to assess its purity and a framework for comparing products from different suppliers.
By employing a combination of HPLC, MS, and NMR, researchers can ensure the quality and
consistency of their materials, leading to more reliable and reproducible scientific outcomes. It
is always recommended to obtain detailed analytical information from the supplier and to
independently verify the purity of critical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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